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Compound of Interest

Compound Name: L-Cysteine-13C3,15N,d3

Cat. No.: B12056343

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of isotopically labeled
L-Cysteine-13Cs,15N,ds. This stable isotope-labeled amino acid is a critical tool in metabolic
research, proteomics, and drug development, enabling precise quantification and pathway
analysis.

Understanding Isotopic Labeling

Stable isotope labeling involves the substitution of atoms in a molecule with their heavier, non-
radioactive isotopes. In the case of L-Cysteine-13Cs,15N,ds, three carbon atoms are replaced
with Carbon-13 (*3C), the single nitrogen atom is replaced with Nitrogen-15 (*>N), and three
hydrogen atoms are replaced with Deuterium (2H or D). This labeling results in a molecule with
a greater mass than its unlabeled counterpart, allowing for its differentiation and quantification
in complex biological samples using mass spectrometry.

Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For isotopically labeled compounds, the precise mass of the isotopes must be used for
accurate calculation.

Standard L-Cysteine

The molecular formula for standard L-Cysteine is CsH7NO2S.[1][2][3][4] Its molecular weight is
approximately 121.16 g/mol .[4][5][6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12056343?utm_src=pdf-interest
http://chem.winthrop.edu/vrml/aminoacids/cysteine.htm
https://en.wikipedia.org/wiki/Cysteine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52904&Mask=FFF
https://agscientific.com/products/biochemicals/amino-acids/l-cysteine-1-kg.html
https://agscientific.com/products/biochemicals/amino-acids/l-cysteine-1-kg.html
https://www.acs.org/molecule-of-the-week/archive/c/l-cysteine.html
https://www.selleckchem.com/products/l-cysteine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

L-Cysteine-**Cs,*>N,ds
To calculate the molecular weight of the labeled compound, we substitute the atomic weights of

the standard atoms with their corresponding stable isotopes.

Table 1: Atomic and Molecular Weight Data

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Standard ] Labeled Calculated
. Isotopic .
Atomic/Mol . Compound Monoisotop
Component Isotope Atomic .
ecular ] Molecular ic Molecular
. Weight (Da) .
Weight (Da) Formula Weight (Da)
L-Cysteine 121.158 C3H7NO:2S
12.011
Carbon 12C 12.000000
(average)
13.003355[7]
13C
[8]
1.008
Hydrogen H 1.007825
(average)
2.014102[9]
H (D) [10][11][12]
[13]
_ 14.007
Nitrogen 14N 14.003074
(average)
15.000109[14
15N
1[15][16][17]
15.999
Oxygen 160 15.994915
(average)
32.06
Sulfur 325 31.972071
(average)
(13C)3(12C)0(1
L-Cysteine- H)4(2H)3(*>N
Y J4CH)("N)r 128.082
13C3,15N,d3 (**N)o(*°0)2(*
S)h

The calculated monoisotopic molecular weight of L-Cysteine-13Cs,2°N,ds is 128.082 Da.

Experimental Protocols
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The determination of the molecular weight of isotopically labeled compounds like L-Cysteine-
13C3,1°N,ds is typically performed using high-resolution mass spectrometry.

Methodology: High-Resolution Mass Spectrometry

e Sample Preparation: A dilute solution of L-Cysteine-13C3,2°N,ds is prepared in a suitable
solvent, such as a mixture of water and acetonitrile with a small amount of formic acid to
promote ionization.

« Infusion and lonization: The sample is introduced into the mass spectrometer via direct
infusion or liquid chromatography. Electrospray ionization (ESI) is a common technique used
to generate gas-phase ions of the analyte with minimal fragmentation.

o Mass Analysis: The ions are then transferred to a high-resolution mass analyzer, such as an
Orbitrap or a Fourier-transform ion cyclotron resonance (FT-ICR) mass spectrometer. These
instruments have the capability to measure mass-to-charge ratios (m/z) with high accuracy
and resolving power.

o Data Acquisition: The mass spectrometer is operated in full scan mode to acquire the mass
spectrum of the labeled L-Cysteine.

o Data Analysis: The resulting spectrum will show a peak corresponding to the [M+H]* ion of L-
Cysteine-13Cs,1°N,ds. The monoisotopic mass is determined from the m/z value of this peak,
taking into account the mass of the added proton (1.007276 Da).

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical process for calculating the molecular weight of the
isotopically labeled L-Cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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